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Compound of Interest

Compound Name: 2-Hydroxypentanal

Cat. No.: B15218254 Get Quote

An In-depth Technical Guide to 2-
Hydroxypentanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxypentanal, a valuable

chiral building block in organic synthesis. This document details its chemical identity, molecular

structure, physicochemical properties, and provides insights into its synthesis and potential

biological relevance.

Chemical Identity and Molecular Structure
2-Hydroxypentanal, an alpha-hydroxy aldehyde, is a versatile organic compound with

significant potential in synthetic chemistry. Its unique structure, featuring both a hydroxyl and an

aldehyde functional group on adjacent carbons, makes it a key intermediate for the synthesis of

a variety of more complex molecules.

CAS Number: 87503-46-6[1][2]

Molecular Formula: C₅H₁₀O₂[2]

Molecular Structure:
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The structure of 2-Hydroxypentanal consists of a five-carbon chain with a hydroxyl group on

the second carbon and a terminal aldehyde group. This arrangement results in a chiral center

at the C2 position, leading to the existence of two enantiomers: (S)-2-hydroxypentanal and

(R)-2-hydroxypentanal.

Structural Representations:

IUPAC Name: 2-hydroxypentanal[2]

SMILES: CCCC(C=O)O[2]

InChI: InChI=1S/C5H10O2/c1-2-3-5(7)4-6/h4-5,7H,2-3H2,1H3[2]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Hydroxypentanal is presented in the

table below. These properties are essential for its handling, purification, and use in chemical

reactions.

Property Value Reference

Molecular Weight 102.13 g/mol [2][3]

Boiling Point 151.648 °C at 760 mmHg [1]

Density 0.961 g/cm³ [1]

Flash Point 53.034 °C [1]

Refractive Index 1.42 [1]

LogP 0.34630 [1]

Topological Polar Surface Area 37.3 Å² [3]

Hydrogen Bond Donor Count 1 [2][3]

Hydrogen Bond Acceptor

Count
2 [2][3]

Rotatable Bond Count 3 [2][3]
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Synthesis of 2-Hydroxypentanal
The synthesis of alpha-hydroxy aldehydes like 2-Hydroxypentanal often involves the oxidation

of the corresponding aldehyde. Organocatalytic methods provide a promising route for this

transformation under mild conditions.

Experimental Protocol: Organocatalytic Oxidation of
Pentanal
This protocol is a general representation of the synthesis of α-hydroxy aldehydes and may be

adapted for 2-Hydroxypentanal.

Materials:

Pentanal

An appropriate organocatalyst (e.g., a proline derivative)

An oxidizing agent (e.g., nitrosobenzene)

Solvent (e.g., Dimethyl Sulfoxide - DMSO)

Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

To a solution of pentanal and the organocatalyst in the chosen solvent, the oxidizing agent is

added portion-wise at a controlled temperature (e.g., room temperature).

The reaction mixture is stirred until the starting material is consumed, as monitored by an

appropriate analytical technique such as Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Upon completion, the reaction is quenched, and the product is extracted using a suitable

organic solvent.

The combined organic layers are washed, dried, and the solvent is removed under reduced

pressure.
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The crude product is then purified by column chromatography on silica gel to yield pure 2-
Hydroxypentanal.

Logical Workflow for Synthesis:

Pentanal + Organocatalyst Add Oxidizing Agent in Solvent Reaction Monitoring (TLC/GC) Quenching and Extraction Purification (Column Chromatography) 2-Hydroxypentanal

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Hydroxypentanal.

Analytical Characterization
The structural confirmation and purity assessment of 2-Hydroxypentanal are typically

performed using a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the carbon-hydrogen framework of the molecule. Predicted ¹H NMR data for a

similar compound, 2-methylpentanal, is available and can serve as a reference point for

spectral interpretation.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the compound, confirming its identity. While a specific

mass spectrum for 2-Hydroxypentanal is not readily available in public databases, the

fragmentation patterns of similar alcohols and aldehydes can be used for interpretation.

Common fragmentation pathways for alcohols include alpha-cleavage and dehydration.

Gas Chromatography (GC): GC is a valuable tool for assessing the purity of 2-
Hydroxypentanal and for monitoring the progress of its synthesis. When coupled with a

mass spectrometer (GC-MS), it provides a powerful method for both separation and

identification.

Biological Significance and Potential Applications
While specific studies on the biological activity of 2-Hydroxypentanal are limited, the broader

class of aldehydes is known to exhibit a range of biological effects. Aldehydes are naturally
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occurring compounds in many biological systems and can be involved in cellular signaling and

metabolic processes.

The dual functionality of 2-Hydroxypentanal makes it a valuable precursor in the synthesis of

various biologically active molecules and pharmaceuticals. Its chiral nature is particularly

important in drug development, where stereochemistry often plays a critical role in

pharmacological activity.

Potential Metabolic Involvement:

The diagram below illustrates a hypothetical metabolic pathway where an alpha-hydroxy

aldehyde like 2-Hydroxypentanal could be enzymatically oxidized or reduced, leading to the

formation of a carboxylic acid or a diol, respectively. These transformations are common in

metabolic pathways for detoxification and biosynthesis.

2-Hydroxypentanal

Oxidation
(e.g., Aldehyde Dehydrogenase)

Reduction
(e.g., Alcohol Dehydrogenase)

2-Hydroxypentanoic Acid Pentane-1,2-diol

Click to download full resolution via product page

Caption: Hypothetical metabolic fate of 2-Hydroxypentanal.

Conclusion
2-Hydroxypentanal is a chiral molecule with significant potential as a building block in organic

synthesis. This guide has provided a detailed overview of its chemical and physical properties,

along with insights into its synthesis and potential biological relevance. Further research into
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the specific biological activities and applications of its enantiopure forms could unlock new

opportunities in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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